Cas no 89474-04-4 (1,4-Piperazinediacetamide, N,N'-bis(4-bromophenyl)-)

• Product Name: 1,4-Piperazinediacetamide, N,N'-bis(4-bromophenyl)-
• CAS No: 89474-04-4
• MF: C₂₀H₂₂Br₂N₄O₂
• MW: 510.222282886505
• CID: 599379
• PubChem ID: 13221945
• Update Time: 2025-04-19

1,4-Piperazinediacetamide, N,N'-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediacetamide, N,N'-bis(4-bromophenyl)-
• 2-[4-[2-(4-bromoanilino)-2-oxoethyl]piperazin-1-yl]-N-(4-bromophenyl)acetamide
• 89474-04-4
• AKOS037625855
• 2,2'-(Piperazine-1,4-diyl)bis[N-(4-bromophenyl)acetamide]
• DTXSID80529522

• Inchi： 1S/C20H22Br2N4O2/c21-15-1-5-17(6-2-15)23-19(27)13-25-9-11-26(12-10-25)14-20(28)24-18-7-3-16(22)4-8-18/h1-8H,9-14H2,(H,23,27)(H,24,28)
• InChI Key： UYAZYZOGUGOCLQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1CCN(CC(NC2C=CC(=CC=2)Br)=O)CC1)=O

Computed Properties

• Exact Mass: 510.00890g/mol
• Monoisotopic Mass: 508.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.7Ų